(S)-2,2-Difluoro-7-methyl-6,7-dihydro-[1,3]dioxolo[4,5-f]benzofuran-7-carboxylic acid

• Molecular Formula: C11H8F2O5
• Molecular Weight: 258.17 g/mol
• IUPAC Name: (7S)-2,2-difluoro-7-methyl-6H-furo[2,3-f][1,3]benzodioxole-7-carboxylic acid
• InChI: InChI=1S/C11H8F2O5/c1-10(9(14)15)4-16-6-3-8-7(2-5(6)10)17-11(12,13)18-8/h2-3H,4H2,1H3,(H,14,15)/t10-/m1/s1
• InChI Key: ASLGPFDIJAAUTE-SNVBAGLBSA-N
• Isomeric SMILES: C[C@]1(COC2=CC3=C(C=C21)OC(O3)(F)F)C(=O)O
• Canonical SMILES: CC1(COC2=CC3=C(C=C21)OC(O3)(F)F)C(=O)O

Description

This compound is a chiral benzofuran derivative featuring a fused [1,3]dioxolo ring system, a methyl group at the 7-position, and two fluorine atoms at the 2,2-positions.

Preparation Methods

The synthesis of (S)-2,2-Difluoro-7-methyl-6,7-dihydro-[1,3]dioxolo[4,5-f]benzofuran-7-carboxylic acid typically involves multiple steps, starting from readily available precursors.

Chemical Reactions Analysis

(S)-2,2-Difluoro-7-methyl-6,7-dihydro-[1,3]dioxolo[4,5-f]benzofuran-7-carboxylic acid undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride, resulting in the formation of reduced products.

Substitution: The compound can undergo substitution reactions, particularly at the difluoro and carboxylic acid groups, using reagents like halides or nucleophiles under appropriate conditions.

Scientific Research Applications

(S)-2,2-Difluoro-7-methyl-6,7-dihydro-[1,3]dioxolo[4,5-f]benzofuran-7-carboxylic acid has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound’s unique structure makes it a potential candidate for studying biological interactions and pathways.

Medicine: Due to its potential biological activity, it is being explored for its use in drug development, particularly for its antimicrobial and anticancer properties.

Industry: The compound’s stability and reactivity make it useful in the development of new materials and industrial processes.

Mechanism of Action

The mechanism of action of (S)-2,2-Difluoro-7-methyl-6,7-dihydro-[1,3]dioxolo[4,5-f]benzofuran-7-carboxylic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s difluoro and carboxylic acid groups play a crucial role in its binding affinity and specificity. These interactions can lead to the modulation of biological pathways, resulting in various therapeutic effects .

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

The following table summarizes key differences between the target compound and its structural analogs:

Compound Name	Core Structure	Substituents	Functional Group	Application/Notes	Reference
(S)-2,2-Difluoro-7-methyl-6,7-dihydro-[1,3]dioxolo[4,5-f]benzofuran-7-carboxylic acid (Target)	Benzofuran	2,2-difluoro, 7-methyl	Carboxylic acid	Unknown (potential pharmaceutical/agrochemical)	–
trans-(4-Chlorophenyl)-7-aryl-6,7-dihydro-[1,3]dioxolo[4,5-f]benzofuran-6-yl)methanone	Benzofuran	4-chlorophenyl, aryl	Methanone	Synthetic intermediate; high-yield one-pot synthesis
2,2-Difluoro-5H-[1,3]dioxolo[4,5-f]isoindol-7-one derivatives	Isoindolone	Variable substituents	Ketone	Pesticides (patented)
Ethyl 2,2-difluoro-7-methyl-6,7-dihydro-[1,3]dioxolo[4,5-f]benzofuran-7-carboxylate	Benzofuran	2,2-difluoro, 7-methyl	Ethyl ester	Prodrug/precursor; commercial availability

Key Differences and Implications

Core Structure and Functional Groups

• Target vs. Isoindolone Derivatives () : The isoindolone core in introduces a nitrogen atom, altering electronic properties and hydrogen-bonding capacity. This likely enhances pesticidal activity by interacting with insect-specific enzymes. In contrast, the benzofuran core of the target compound may favor interactions with mammalian biological targets.
• Carboxylic Acid vs. Ester () : The ethyl ester analog () is more lipophilic, improving membrane permeability. Hydrolysis to the carboxylic acid would enhance water solubility, suggesting the target compound could be an active metabolite.

Substituent Effects

• Fluorine Atoms: The 2,2-difluoro substitution in the target compound and its ethyl ester analog () increases metabolic stability compared to non-fluorinated analogs (e.g., ’s methanone derivative).
• Methyl Group : The 7-methyl group in the target compound introduces steric hindrance, which may stabilize the dihydrobenzofuran conformation and influence chiral recognition in biological systems.

Biological Activity

(S)-2,2-Difluoro-7-methyl-6,7-dihydro-[1,3]dioxolo[4,5-f]benzofuran-7-carboxylic acid is a compound that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article reviews its biological properties, mechanisms of action, and relevant research findings.

Chemical Structure

The compound belongs to the benzofuran class and features a unique dioxolo structure which may contribute to its biological activity. The presence of difluoromethyl and carboxylic acid functional groups suggests potential interactions with biological targets.

Research indicates that compounds similar to (S)-2,2-Difluoro-7-methyl-6,7-dihydro-[1,3]dioxolo[4,5-f]benzofuran-7-carboxylic acid may act as inhibitors of calcium-activated chloride channels (CaCCs). These channels play crucial roles in various physiological processes including secretion and muscle contraction. The inhibition of these channels can lead to therapeutic effects in conditions such as cystic fibrosis and other respiratory diseases .

2. Inhibition Studies

A study evaluating a series of benzofuran derivatives demonstrated that certain compounds exhibited significant inhibition of TMEM16A (a type of CaCC) with IC50 values below 6 μM. For instance, compound B25 showed an IC50 value of 2.8 ± 1.3 μM, indicating strong inhibitory potential . While specific data for (S)-2,2-Difluoro-7-methyl-6,7-dihydro-[1,3]dioxolo[4,5-f]benzofuran-7-carboxylic acid is limited, its structural analogs suggest similar activity.

1. Neuroprotective Effects

Analogous compounds have been studied for neuroprotective effects. A series of benzofuran derivatives were evaluated for their ability to inhibit lipid peroxidation and scavenge superoxyl radicals. These studies highlight the potential for (S)-2,2-Difluoro-7-methyl-6,7-dihydro-[1,3]dioxolo[4,5-f]benzofuran-7-carboxylic acid to provide neuroprotection in models of oxidative stress .

2. Antimicrobial Activity

Benzofuran derivatives have also been investigated for antimicrobial properties. Compounds with similar structures have shown activity against various bacterial strains, suggesting potential applications in treating infections .

Comparative Analysis

The following table summarizes the biological activities reported for related benzofuran derivatives:

Compound Name	Biological Activity	IC50 Value (μM)	Reference
B25	TMEM16A Inhibition	2.8 ± 1.3
Analog X	Neuroprotection	Not specified
Analog Y	Antimicrobial	Not specified